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Compound of Interest

1-[5-(2-Methoxyphenyl)-2-
Compound Name:

thienyl]ethanone
CAS No.: 893735-13-2
Cat. No.: B3164762

Get Quote

Executive Summary

Thiophene ethanone derivatives, specifically 2-acetylthiophene (1-(thiophen-2-yl)ethan-1-one)
and its isomer 3-acetylthiophene, are critical pharmacophores in medicinal chemistry, serving
as bioisosteres for phenyl rings in non-steroidal anti-inflammatory drugs (NSAIDs),
antimicrobial agents, and oncology candidates.

However, their utility is counterbalanced by significant toxicity risks. Unlike benign
intermediates, thiophene rings undergo metabolic bioactivation via Cytochrome P450
(CYP450), generating reactive electrophiles capable of covalent protein binding and
hepatotoxicity.[1][2]

This guide moves beyond standard Safety Data Sheets (SDS) to provide a mechanistic
understanding of these hazards, establishing a self-validating safety protocol for researchers
handling these compounds.
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Chemical Identity & Physicochemical Properties[3]
[4][5]1[6][7][81[9][10][11][12]

The physical state of these derivatives dictates the exposure risk. 2-Acetylthiophene is
particularly hazardous due to its liquid state at room temperature and high acute toxicity profile
compared to the solid 3-isomer.

Table 1: Physicochemical Comparison

Property 2-Acetylthiophene 3-Acetylthiophene

Implications for
Safety

Use CAS for inventory
CAS Number 88-15-3 1468-83-3 _
tracking; names vary.

Liquids permeate
Physical State Liquid (MP: 10-11°C)  Solid (MP: 57-62 °C) gloves faster; solids
generate dust.

High boiling points

imply low volatility, but

Boiling Point 214 °C 208-210 °C i
aerosols remain a
risk.

] ) Class 1lIB

Flash Point 96 °C (Closed Cup) N/A (Solid) ) o
Combustible Liquid.
Lipophilic; readily

LogP ~1.8 ~1.8 absorbed through

skin.

Hazard Identification (GHS Framework)

Critical Warning: 2-Acetylthiophene is classified as Fatal if Swallowed (Category 2/3) in many
jurisdictions, whereas the 3-isomer is generally labeled "Harmful." Researchers must treat the
2-isomer with high-potency compound protocols.

2-Acetylthiophene (CAS 88-15-3)[8][11][13]

¢ Signal Word:DANGER
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H300: Fatal if swallowed.[3][4]

H311: Toxic in contact with skin.[3][4][5][6]

H330/H331: Fatal/Toxic if inhaled.

Target Organs: Central Nervous System (CNS), Liver (Hepatotoxicity).
3-Acetylthiophene (CAS 1468-83-3)[4][6][18]
» Signal Word: WARNING

e H302: Harmful if swallowed.[7][3][5][6]

« H315/H319: Causes skin/eye irritation.[7]

o H335: May cause respiratory irritation.[7]

Toxicological Profile & Mechanism[19]

To implement effective safety controls, one must understand the causality of toxicity. The
thiophene ring is a "structural alert” in drug discovery.[1][2]

Metabolic Bioactivation (The "Why")

The toxicity of thiophene ethanones is largely driven by metabolic activation in the liver.
CYP450 enzymes attack the sulfur heteroatom or the C=C double bond.

e S-Oxidation: Formation of thiophene-S-oxide.
o Epoxidation: Formation of thiophene-epoxide (thermodynamically favored).

Both metabolites are highly reactive Michael acceptors. They react with nucleophilic residues
(cysteine/lysine) on proteins, leading to:

o Depletion of Glutathione (GSH): Oxidative stress.

e Protein Adducts: Immune-mediated hepatitis (similar to the withdrawn drug Tienilic acid).[2]
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Visualization: Metabolic Activation Pathway

The following diagram illustrates the divergence between detoxification and toxicity.
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Caption: Figure 1. CYP450-mediated bioactivation of thiophene rings.[2] The epoxide
intermediate acts as a potent electrophile, leading to liver toxicity if glutathione reserves are
exhausted.

Quantitative Toxicity Data
o LD50 (Oral, Rat): 25—200 mg/kg (2-Acetylthiophene).[8][4] This places it in the "Highly Toxic"
band.

e LD50 (Dermal, Rat): ~370 mg/kg.[8] Rapid absorption confirmed.

o Mutagenicity: Ames test results are often negative for the parent compound, but positive
after metabolic activation (S9 fraction), confirming the bioactivation hypothesis.

Safe Handling & Exposure Control Protocols

This section outlines a self-validating system for handling. A self-validating system means the
protocol includes checks that confirm safety during the process (e.g., colorimetric indicators,
double-gloving integrity checks).

Engineering Controls

e Primary Barrier: All weighing and transfers must occur inside a certified Chemical Fume
Hood or Glove Box.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3164762/docs?utm_src=pdf-body-img#technical-guide-safety-toxicity-profiling-of-thiophene-ethanone-derivatives
https://pubmed.ncbi.nlm.nih.gov/25014778/
https://www.chemicalbook.com/msds/2-acetylthiophene.htm
https://www.cdhfinechemical.com/images/product/msds/221_1182688695_2-acetylthiophenecasno88-15-3msds.pdf
https://www.chemicalbook.com/msds/2-acetylthiophene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3164762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Airflow Check: Verify hood face velocity is >100 fpm before opening the container.

Personal Protective Equipment (PPE) Matrix

e Hands: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).

o Quter Layer:Silver Shield/4H laminate gloves. Standard nitrile degrades rapidly against
aromatic ketones.

» Respiratory: If fume hood work is impossible (e.g., equipment maintenance), use a Full-Face
Respirator with Organic Vapor (OV) cartridges (Black band).

o Body: Tyvek lab coat with elastic cuffs to prevent skin absorption at the wrists.

Experimental Workflow: Synthesis & Quenching

This workflow minimizes exposure to the parent compound and its reactive intermediates.
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Receipt & Storage
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Caption: Figure 2.[8] Safe handling lifecycle. Note the critical control point at "Quenching" to
ensure reactive intermediates are destroyed before waste disposal.

Spill Response (Self-Validating)

¢ Evacuate: Clear the immediate area (15 ft radius).
+ PPE Up: Don Silver Shield gloves and respiratory protection.
e Absorb: Use Vermiculite or Sand. Do not use combustible materials (sawdust).

» Validation: After cleanup, wipe the surface with a solvent-dampened swab and check via UV
lamp (thiophenes often fluoresce) or TLC to confirm no residue remains.
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Environmental Impact

Thiophene derivatives are generally toxic to aquatic life with long-lasting effects.
¢ Aquatic Toxicity: LC50 (Fish) is estimated < 10 mg/L.

» Disposal: Never dispose of down the drain. Collect in "High Hazard" organic waste streams
for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/88-15-3.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/88-15-3.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/a22602
https://en.wikipedia.org/wiki/2-Acetylthiophene
https://www.benchchem.com/product/b3164762/docs#technical-guide-safety-toxicity-profiling-of-thiophene-ethanone-derivatives
https://www.benchchem.com/product/b3164762/docs#technical-guide-safety-toxicity-profiling-of-thiophene-ethanone-derivatives
https://www.benchchem.com/product/b3164762/docs#technical-guide-safety-toxicity-profiling-of-thiophene-ethanone-derivatives
https://www.benchchem.com/product/b3164762/docs#technical-guide-safety-toxicity-profiling-of-thiophene-ethanone-derivatives
https://www.benchchem.com/product/b3164762?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3164762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3164762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

